3-Benzyl-9,9-dimethyl-3,7-diazabicyclo[3,3,1]nonane

• Molecular Formula: C16H24N2
• Molecular Weight: 244.37 g/mol
• IUPAC Name: 3-benzyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane
• InChI: InChI=1S/C16H24N2/c1-16(2)14-8-17-9-15(16)12-18(11-14)10-13-6-4-3-5-7-13/h3-7,14-15,17H,8-12H2,1-2H3
• InChI Key: PYJMGJRJRQJILE-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CNCC1CN(C2)CC3=CC=CC=C3)C

Description

3-Benzyl-9,9-dimethyl-3,7-diazabicyclo[3,3,1]nonane is a useful research compound. Its molecular formula is C16H24N2 and its molecular weight is 244.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-benzyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane-2,4,6,8-tetraone (980 mg; 3.26 mmol; from step (c) above) in 1,4-dioxane (25 mL) was added dropwise to a suspension of lithium aluminium hydride (990 mg; 26.1 mmol) in 1,4-dioxane (30 mL) at 0° C. The mixture was refluxed overnight, cooled to 0° C. whereafter water (1.0 mL), 15% aqueous sodium hydroxide (1.0 mL), and more water (3.0 mL), were added sequentially. After stirring for 1 h at 0° C., the mixture was filtered through a small pad of Celite, washing the Celite cake with ethyl acetate (100 mL). The filtrate was evaporated to give the sub-title compound (676 mg; 85% crude yield) as a colourless oil which was used directly in the next step without further purification.